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Compound of Interest

Compound Name: Iron pentacarbonyl

Cat. No.: B077669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Iron pentacarbonyl (Fe(CO)₅), a versatile reagent and precursor in various chemical

syntheses, presents significant storage challenges due to its inherent instability and hazardous

nature. This guide provides a comprehensive overview of material compatibility considerations,

safe handling protocols, and a framework for customized material testing to ensure the integrity

of the compound and the safety of laboratory personnel.

Understanding the Reactivity and Hazards of Iron
Pentacarbonyl
Iron pentacarbonyl is a yellow, oily liquid that is highly sensitive to its environment. It is

pyrophoric, meaning it can spontaneously ignite in air, and is also sensitive to light and heat,

which can induce decomposition.[1][2] Upon decomposition, it can release toxic carbon

monoxide gas and form fine iron particles, which can also be pyrophoric.[3] Furthermore, iron
pentacarbonyl is a strong reducing agent and reacts violently with oxidizing agents.[2][4] Its

high toxicity through inhalation, ingestion, and skin absorption necessitates meticulous

handling and storage procedures.[5]

Key hazards associated with iron pentacarbonyl include:

Pyrophoricity: Spontaneously ignites in air.[4]
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Light and Heat Sensitivity: Decomposes when exposed to light or heat, producing toxic

carbon monoxide and pyrophoric iron powder.[2][3]

Reactivity: Acts as a strong reducing agent and reacts violently with oxidants, strong bases,

amines, and halogens.[4][6]

Toxicity: Highly toxic if inhaled, ingested, or absorbed through the skin.[5]

Recommended Storage and Handling Protocols
Proper storage of iron pentacarbonyl is paramount to maintaining its chemical integrity and

ensuring safety. The primary goals are to exclude air, light, and heat.

Core Storage Recommendations:

Inert Atmosphere: Always store under an inert gas, such as nitrogen or argon, to prevent

contact with air.[2]

Airtight and Opaque Containers: Use airtight containers to maintain the inert atmosphere and

protect from moisture. Opaque or amber containers are essential to shield the compound

from light.[1][2]

Cool and Dark Environment: Store in a cool, dark, and well-ventilated area, away from heat

sources.[2] Recommended storage temperatures are typically between 2-8°C.[6]

Separation from Incompatibles: Store separately from strong oxidants, acids, bases, and

other reactive chemicals.[2][4]

The following diagram illustrates the logical workflow for the safe handling and storage of iron
pentacarbonyl.
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Caption: Logical workflow for safe handling and storage of iron pentacarbonyl.

Material Compatibility: A Critical Assessment
Due to the reactive nature of iron pentacarbonyl, selecting appropriate storage and handling

materials is crucial to prevent contamination of the chemical and degradation of the equipment.

Direct, quantitative data on the compatibility of various materials with iron pentacarbonyl is
scarce in publicly available literature. Therefore, a conservative approach and, ideally, in-house

compatibility testing are recommended.

Metals
While iron pentacarbonyl is synthesized from iron, the presence of impurities, decomposition

products, or exposure to air and moisture can lead to corrosion of certain metals.
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Metal Compatibility Remarks

Stainless Steel (304, 316) Good (with caution)

Generally considered suitable

for handling and storage,

particularly for short-term use.

Passivation of the stainless

steel surface is recommended.

Long-term storage may still

pose a risk of corrosion,

especially if moisture is

present.

Carbon Steel Poor

Prone to corrosion, especially

in the presence of moisture

and air. The formation of iron

oxides can contaminate the

iron pentacarbonyl.

Aluminum Poor

Can be reactive with

organometallic compounds

and is generally not

recommended.

Copper and its Alloys Poor
Reactive and should be

avoided.

Glass Excellent

Borosilicate glass is an

excellent material for storing

iron pentacarbonyl due to its

inertness.

Plastics and Elastomers
The compatibility of plastics and elastomers with iron pentacarbonyl is highly dependent on

the specific polymer. Many plastics can be prone to swelling, crazing, or degradation upon

contact.
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Material Compatibility Remarks

Polytetrafluoroethylene (PTFE) Excellent

Generally exhibits excellent

chemical resistance and is a

preferred choice for seals,

gaskets, and tubing.

Perfluoroalkoxy (PFA) Excellent
Similar to PTFE with excellent

chemical resistance.

Fluorinated Ethylene

Propylene (FEP)
Excellent

Another fluoropolymer with

high chemical resistance.

Polyethylene (PE) Fair to Poor

May show signs of swelling

and degradation over time. Not

recommended for long-term

storage.

Polypropylene (PP) Fair to Poor

Similar to polyethylene, it may

not be suitable for long-term

contact.

Polyvinyl Chloride (PVC) Poor
Generally not resistant to

organometallic compounds.

Nitrile (Buna-N) Poor
Prone to swelling and

degradation.

Neoprene Poor
Not recommended for use with

iron pentacarbonyl.

Viton® (FKM) Good (with testing)

Often shows good resistance

to a wide range of chemicals,

but specific testing is

recommended.

Kalrez® (FFKM) Excellent

Offers the broadest chemical

resistance among elastomers,

but it is also the most

expensive.
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Experimental Protocol for Material Compatibility
Testing
Given the lack of comprehensive compatibility data, it is highly recommended that researchers

perform their own compatibility testing for critical applications. The following protocol is based

on the principles outlined in ASTM D543, "Standard Practices for Evaluating the Resistance of

Plastics to Chemical Reagents".[7][8]

Objective: To determine the compatibility of a given material (metal, plastic, or elastomer) with

iron pentacarbonyl under controlled conditions.

Materials and Equipment:

Test specimens of the material with known dimensions, weight, and surface finish.

Iron pentacarbonyl of a representative grade.

Inert atmosphere glovebox or Schlenk line.

Airtight glass containers (e.g., Schlenk tubes or vials with PTFE-lined septa).

Analytical balance.

Calipers or other dimensional measurement tools.

Microscope for visual inspection.

Personal Protective Equipment (PPE): safety glasses, lab coat, compatible gloves.

The following diagram outlines the general workflow for this experimental protocol.
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Caption: Experimental workflow for material compatibility testing with iron pentacarbonyl.

Procedure:
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Specimen Preparation:

Cut at least three specimens of the material to be tested into a standard size and shape.

Clean the specimens thoroughly to remove any surface contaminants and dry them

completely.

Accurately measure and record the initial weight, dimensions, and visual appearance

(color, texture, presence of any defects) of each specimen.

Exposure:

In an inert atmosphere (glovebox or under a constant flow of inert gas on a Schlenk line),

place each test specimen in a separate, clean, and dry glass container.

Add a sufficient volume of iron pentacarbonyl to completely immerse the specimens.

Seal the containers tightly.

Prepare control specimens that are not exposed to iron pentacarbonyl but are otherwise

treated identically.

Store the sealed containers in a dark, temperature-controlled environment for a

predetermined period (e.g., 7, 30, or 90 days), depending on the intended application.

Post-Exposure Analysis:

After the exposure period, carefully retrieve the specimens in an inert atmosphere.

Remove any residual iron pentacarbonyl from the specimens by a suitable, non-reactive

solvent (e.g., a short rinse with anhydrous hexane followed by drying under a stream of

inert gas).

Allow the specimens to fully dry.

Re-measure and record the final weight, dimensions, and visual appearance of each

specimen.
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Data Interpretation:

Calculate the percentage change in weight and dimensions for each specimen.

Carefully examine the specimens for any signs of degradation, such as swelling, shrinking,

cracking, crazing, discoloration, or changes in surface texture.

Compare the changes in the exposed specimens to the control specimens.

Evaluation Criteria:

Rating Weight Change
Dimensional
Change

Visual Appearance

Excellent < 1% < 1% No change

Good 1-5% 1-5%
Slight discoloration or

surface dulling

Fair 5-10% 5-10%

Moderate

discoloration, swelling,

or minor cracking

Poor > 10% > 10%

Severe cracking,

crazing, dissolution, or

significant deformation

Conclusion
The safe and effective storage of iron pentacarbonyl hinges on a thorough understanding of

its reactive nature and a stringent adherence to proper handling protocols. While general

guidelines suggest the use of inert materials like glass and fluoropolymers, the lack of specific,

quantitative compatibility data for a wide range of materials necessitates a cautious approach.

For critical applications, conducting in-house compatibility testing using a standardized protocol

is the most reliable method to ensure the long-term integrity of the stored compound and the

safety of the research environment. By implementing the recommendations and testing

procedures outlined in this guide, researchers can mitigate the risks associated with this

valuable yet hazardous chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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